Cas no 2171669-50-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid
- EN300-1509943
- 2171669-50-2
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-18(2)30(16-10-15-24(31)32)26(33)25(28(3,4)5)29-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23,25H,10,15-17H2,1-5H3,(H,29,34)(H,31,32)
- InChI Key: LTZULWTURZGMOT-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CCCC(=O)O)C(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 95.9Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1509943-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1509943-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-250mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-1000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-2500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-5000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1509943-10000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid |
2171669-50-2 | 10000mg |
$14487.0 | 2023-09-27 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid
Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid (CAS No. 2171669-50-2)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid (CAS No. 2171669-50-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions—a feature highly sought after in modern solid-phase peptide synthesis (SPPS).
The molecular structure of CAS No. 2171669-50-2 combines a butanoic acid backbone with a tert-leucine derivative, making it particularly valuable for designing peptides with enhanced stability and bioavailability. Researchers frequently inquire about its role in peptide-based therapeutics, a trending topic given the rise of biologics in treating diseases like diabetes, cancer, and autoimmune disorders. The compound’s sterically hindered dimethyl group and isopropylamide side chain contribute to its resistance to enzymatic degradation, a key consideration for oral peptide drug delivery—a hotly debated challenge in the pharmaceutical industry.
From a synthetic perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid is often discussed in forums and publications focusing on green chemistry and atom economy. Its efficient deprotection under mild basic conditions (e.g., piperidine) aligns with the growing demand for sustainable laboratory practices. Moreover, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows, addressing the need for accelerated drug discovery pipelines.
Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound, reflecting the broader industry emphasis on quality-by-design (QbD) principles. As interest grows in personalized medicine, the demand for high-purity building blocks like CAS No. 2171669-50-2 is expected to surge, particularly for applications in targeted drug conjugates and biomarker discovery.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid exemplifies the intersection of innovation and practicality in synthetic chemistry. Its versatility in peptide engineering, coupled with its alignment with contemporary research trends, positions it as a compound of enduring relevance in both academic and industrial settings.
2171669-50-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)